Cas no 14517-78-3 (1H-Indole-3-ethanamine,5-chloro-b-methyl-)

1H-Indole-3-ethanamine,5-chloro-b-methyl- structure
14517-78-3 structure
Product Name:1H-Indole-3-ethanamine,5-chloro-b-methyl-
CAS No:14517-78-3
MF:C11H13ClN2
MW:208.687321424484
CID:154960
PubChem ID:26720
Update Time:2025-04-19

1H-Indole-3-ethanamine,5-chloro-b-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-ethanamine,5-chloro-b-methyl-
    • 2-(5-chloro-1H-indol-3-yl)propan-1-amine
    • BRN 0393254
    • 5-22-10-00157 (Beilstein Handbook Reference)
    • SCHEMBL1247512
    • Indole, 3-(2-amino-1-methylethyl)-5-chloro-
    • 14517-78-3
    • INDOLE, 5-CHLORO-3-(1-AMINO-2-PROPYL)-
    • 5-Chloro-beta-methyltryptamine
    • DTXSID00932519
    • Inchi: 1S/C11H13ClN2/c1-7(5-13)10-6-14-11-3-2-8(12)4-9(10)11/h2-4,6-7,14H,5,13H2,1H3
    • InChI Key: UZXFNXLZOJSTBF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(=CN2)C(C)CN

Computed Properties

  • Exact Mass: 207.06906
  • Monoisotopic Mass: 208.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.8A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.245
  • Boiling Point: 370°Cat760mmHg
  • Flash Point: 177.6°C
  • Refractive Index: 1.65
  • PSA: 38.91
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